![molecular formula C18H17F3N4O2S B2665724 1-(1-(benzo[b]thiophene-2-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one CAS No. 2034511-72-1](/img/structure/B2665724.png)
1-(1-(benzo[b]thiophene-2-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzo[b]thiophene-2-carboxamide . It’s part of a series of compounds designed and synthesized for their STING-agonistic activity . STING is an important immune-associated protein that, when activated by its agonists, triggers pathways that generate type I interferons and proinflammatory cytokines .
Synthesis Analysis
The compound is synthesized as part of a series of benzo[b]thiophene-2-carboxamide derivatives . Different substituents are introduced on the 4-position of the benzo[b]thiophene ring to create potential STING agonists .Scientific Research Applications
Chemical Synthesis and Reactivity
- The combination of benzenesulfinyl piperidine and trifluoromethanesulfonic anhydride is a powerful, metal-free method for activating thioglycosides, indicating potential in glycoscience research for creating diverse glycosidic linkages (Crich & Smith, 2001).
- Studies on ionic thiol addition to acetylenic ketones facilitated by piperidine underline the versatility of piperidine in mediating chemical reactions, offering insights into stereochemistry and synthesis techniques (Omar & Basyouni, 1974).
Material Science and Electrochemistry
- Research on benzotriazole derivatives, including their synthesis and electrochemical properties, suggests potential applications in developing novel materials with unique optical and electronic characteristics (Yiğitsoy et al., 2011).
Pharmaceutical Research
- Sulfonamides incorporating various moieties have been explored for their inhibitory effects on human carbonic anhydrase isozymes, revealing the potential of such compounds in designing new therapeutic agents (Alafeefy et al., 2015).
- Thiophene bioisosteres of spirocyclic sigma receptor ligands have shown significant potential in pharmacology, particularly concerning sigma 1 affinity and selectivity, indicating their possible utility in drug development (Oberdorf et al., 2008).
Catalysis and Organic Synthesis
- Novel synthetic methods involving boronic acids, azides, and active methylene ketones have been developed to create 1,4,5-trisubstituted 1,2,3-triazoles, demonstrating the compound's role in facilitating complex organic reactions (Zhang et al., 2013).
Mechanism of Action
The compound exhibits marginal human STING-activating activities . It increases the phosphorylation of the downstream signaling molecules (TBK1 and IRF3) of STING . The proposed binding mode of the compound and STING protein involves two canonical hydrogen bonds, a π-π stacking interaction, and a π-cation interaction formed between the agonist and the CDN-binding domain of STING protein .
Properties
IUPAC Name |
2-[1-(1-benzothiophene-2-carbonyl)piperidin-4-yl]-4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17F3N4O2S/c1-23-16(18(19,20)21)22-25(17(23)27)12-6-8-24(9-7-12)15(26)14-10-11-4-2-3-5-13(11)28-14/h2-5,10,12H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZTSOLUHNUWOKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN(C1=O)C2CCN(CC2)C(=O)C3=CC4=CC=CC=C4S3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.